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Compound of Interest

Compound Name:
3,4-Dimethoxy-5-hydroxycinnamic

acid

Cat. No.: B15047536

Get Quote

Compound ID: 3,4-Dimethoxy-5-hydroxycinnamic acid (Iso-sinapic acid) CAS: 38421-98-6

Molecular Weight: 224.21 g/mol Target Audience: Medicinal Chemists, Process Development

Scientists

Executive Summary & Retrosynthetic Logic
3,4-Dimethoxy-5-hydroxycinnamic acid is a critical phenylpropanoid metabolite and a

structural analogue of sinapic acid. Unlike its isomer sinapic acid (3,5-dimethoxy-4-

hydroxycinnamic acid), the 5-hydroxy-3,4-dimethoxy substitution pattern requires strict

regiocontrol during synthesis to prevent the formation of the thermodynamically favored

symmetric 3,4,5-trimethoxy or 4-hydroxy analogues.

This protocol rejects the low-yield "selective demethylation" of 3,4,5-trimethoxycinnamic acid,

which often yields inseparable mixtures. Instead, we employ a Linear Constructive Strategy via

the regioselective hydroxylation of a 5-bromoveratraldehyde precursor, followed by a

Knoevenagel extension. This ensures 100% regiochemical integrity of the final aromatic

substitution pattern.
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Retrosynthetic Pathway
Target: 3,4-Dimethoxy-5-hydroxycinnamic acid.[1][2][3][4]

Precursor: 3,4-Dimethoxy-5-hydroxybenzaldehyde (5-Hydroxyveratraldehyde).

Intermediate: 5-Bromoveratraldehyde (via methylation of 5-bromovanillin).

Starting Material: Vanillin (3-Methoxy-4-hydroxybenzaldehyde).

Visualizing the Synthetic Logic
The following directed graph illustrates the critical path and decision nodes for this synthesis.
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Caption: Step-wise synthetic flow ensuring regiochemical fidelity at the 5-position.

Module 1: Precursor Engineering (The Aldehyde)
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Objective: Synthesize 3,4-dimethoxy-5-hydroxybenzaldehyde (5-hydroxyveratraldehyde).

Critical Control Point: The conversion of the aryl bromide to the phenol requires anhydrous

conditions to prevent side reactions.

Step 1.1: Synthesis of 5-Bromoveratraldehyde
Rationale: We must block the 4-hydroxy group of 5-bromovanillin with a methyl group to direct

the subsequent lithiation solely to the 5-bromo position.

Reagents:

5-Bromovanillin (Commercial or synthesized from Vanillin +

).[5]

Methyl Iodide (

) or Dimethyl Sulfate (

).

Potassium Carbonate (

).

Solvent: DMF or Acetone.

Protocol:

Dissolution: Dissolve 50.0 g (216 mmol) of 5-bromovanillin in 250 mL of DMF in a 1L round-

bottom flask.

Base Addition: Add 45.0 g (325 mmol) of anhydrous

. The suspension will turn bright yellow (phenolate formation).

Alkylation: Add 20 mL (320 mmol) of Methyl Iodide dropwise over 30 minutes. Caution:

Exothermic.
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Reaction: Stir at 60°C for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3). The starting

material spot (

) should disappear, replaced by the less polar product (

).

Workup: Pour the mixture into 1.5 L of ice water. The product will precipitate as a white/pale

yellow solid.

Purification: Filter, wash with water, and recrystallize from Ethanol.

Yield Target: >90%

Appearance: White crystalline needles.

Identity: 5-Bromoveratraldehyde (3,4-dimethoxy-5-bromobenzaldehyde).

Step 1.2: Regiospecific Hydroxylation (The Jacob-
Shulgin Modification)
Rationale: Direct nucleophilic substitution of the bromide is difficult. We utilize Lithium-Halogen

exchange followed by boronate oxidation to install the hydroxyl group cleanly.

Protocol:

Setup: Flame-dry a 1L three-neck flask under Argon atmosphere.

Solvation: Dissolve 24.5 g (100 mmol) of 5-Bromoveratraldehyde in 300 mL of anhydrous

THF. Cool to -78°C (Dry ice/Acetone bath).

Lithiation: Add 44 mL of n-Butyllithium (2.5 M in hexanes, 110 mmol) dropwise over 45

minutes. Maintain temp < -70°C.

Mechanistic Note: The bromine is exchanged for lithium, creating a nucleophilic aryl

species.

Boronation: After stirring for 30 mins at -78°C, add 18 mL (160 mmol) of Trimethyl borate (
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) in one portion.

Equilibration: Allow the mixture to warm to 0°C over 2 hours. A thick precipitate (aryl

boronate) may form.

Oxidation:

Add 20 mL of Glacial Acetic Acid (to neutralize excess base).

Add 35 mL of 30% Hydrogen Peroxide (

) dropwise. Caution: Highly Exothermic.

Stir at room temperature for 12 hours.

Extraction: Dilute with water, extract with Dichloromethane (DCM) (3x). Wash organics with

5% Sodium Bisulfite (to quench peroxides) and Brine.

Isolation: Evaporate solvent. The residue is often an oil. Purify via flash column

chromatography (Silica, Hexane:EtOAc 2:1) or recrystallize from Toluene/Heptane.[5]

Product: 3,4-Dimethoxy-5-hydroxybenzaldehyde.

Yield Target: 65-75%.

Module 2: The Cinnamic Framework (Knoevenagel
Condensation)
Objective: Extend the carbon chain using Malonic Acid to form the

-unsaturated acid.

Reagents:

3,4-Dimethoxy-5-hydroxybenzaldehyde (from Module 1).[3][4]

Malonic Acid (2.2 equivalents).

Pyridine (Solvent/Base).[6]
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Piperidine (Catalyst, 0.1 eq).

Aniline (Optional co-catalyst for difficult substrates).

Protocol:

Charge: In a 250 mL round-bottom flask, combine:

18.2 g (100 mmol) 3,4-Dimethoxy-5-hydroxybenzaldehyde.

22.9 g (220 mmol) Malonic Acid.

40 mL Pyridine.

1.0 mL Piperidine.

Condensation Phase: Heat the mixture to 85°C for 1 hour. The solid malonic acid will

dissolve, and the solution will darken.

Decarboxylation Phase: Increase temperature to 105-110°C and reflux for 3 hours.

Observation: Evolution of

gas bubbles indicates successful decarboxylation of the intermediate dicarboxylic acid.

Quench: Cool the mixture to 50°C. Pour slowly into a stirred beaker containing 200 mL of

ice-cold concentrated HCl (diluted 1:1 with water).

Mechanistic Note: The acid neutralizes the pyridine and protonates the cinnamate salt,

causing the free acid to precipitate.

Crystallization: Stir the acidic slurry at 0°C for 2 hours. The product will crystallize as a

beige/yellow solid.

Filtration: Filter the crude solid and wash copiously with cold water to remove pyridinium

salts.

Module 3: Purification & Validation
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Objective: Achieve >98% purity suitable for biological assays or standard referencing.

Recrystallization Protocol:

Dissolve the crude acid in a minimum amount of boiling Ethanol/Water (80:20).

Add activated charcoal (1% w/w), boil for 5 mins, and filter hot through Celite to remove color

impurities.

Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C overnight.

Collect crystals via vacuum filtration.[7]

Analytical Specifications:

Parameter Specification Method

Appearance
Off-white to pale yellow

powder
Visual

Melting Point 165 - 168°C Capillary MP

1H-NMR (DMSO-d6)
3.78 (s, 3H, OMe), 3.82 (s, 3H,

OMe), 6.4 (d, 1H, Vinyl), 7.5

(d, 1H, Vinyl), 9.2 (s, OH)

400 MHz NMR

Mass Spec [M-H]- = 223.06 ESI-MS (Negative Mode)

Solubility
Soluble in DMSO, MeOH,

EtOH; Insoluble in Water
Solubility Test

Troubleshooting Guide
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Problem Probable Cause Corrective Action

Low Yield in Step 1.2
Incomplete Lithiation or

Moisture

Ensure THF is distilled over

Na/Benzophenone. Maintain

-78°C strictly.

Product is Oily (Step 1.2)
Incomplete oxidation or mixed

borates

Perform acid hydrolysis (2M

HCl) vigorously before

extraction to break borate

esters.

No Precipitation (Step 2) Pyridine not fully neutralized
Ensure final pH is < 2. Add

more HCl if necessary.

Impurity in Final NMR Decarboxylation incomplete

Ensure reflux at 110°C is

maintained until gas evolution

ceases completely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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